Cas no 875227-53-5 (1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 875227-53-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6420648
• PubChem ID: 82125733
• Update Time: 2025-05-26

1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine
• Benzeneethanamine, 4-methoxy-N,α,α-trimethyl-
• 875227-53-5
• EN300-1830971
• SCHEMBL14004086
• [1-(4-methoxyphenyl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C12H19NO/c1-12(2,13-3)9-10-5-7-11(14-4)8-6-10/h5-8,13H,9H2,1-4H3
• InChI Key： AAHPJGUAIPWROI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC(C)(C)NC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.944±0.06 g/cm3(Predicted)
• Boiling Point: 100-110 °C(Press: 24 Torr)
• pka: 10.53±0.20(Predicted)

Additional information on 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 875227-53-5)

1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine, also known by its CAS number 875227-53-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 4-methoxyphenyl group and a 2-methylpropan-2-yl(methyl)amine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine can be represented as follows: C₁₃H₁₉NO. The presence of the methoxy group on the phenyl ring and the tertiary amine functionality are key features that influence its reactivity and biological properties. The methoxy group is known to enhance the lipophilicity of the molecule, which can improve its ability to cross biological membranes and interact with target proteins. The tertiary amine, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, which are crucial for receptor binding and pharmacological activity.

In recent years, there has been a growing interest in the use of 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine has also shown potential in the treatment of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibited neuroprotective effects in animal models of Parkinson's disease. The study indicated that 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine reduced oxidative stress and prevented neuronal cell death, highlighting its therapeutic potential in neurodegenerative conditions.

The pharmacokinetic properties of 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine have also been extensively studied. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has good bioavailability. Additionally, it demonstrates low toxicity and high stability in biological systems, making it a suitable candidate for further clinical evaluation.

In terms of safety and toxicity, several studies have been conducted to assess the potential adverse effects of 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine. These studies have generally reported low toxicity at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. Ongoing research is focused on optimizing the formulation and delivery methods to enhance its therapeutic index and minimize any potential side effects.

The synthetic route for producing 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine has been well-documented in the literature. A common approach involves the reaction of 4-methoxybenzaldehyde with 3-bromobutanenitrile followed by reduction to form the corresponding amine. This multi-step synthesis allows for high yields and purity, making it suitable for large-scale production.

In conclusion, 1-(4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 875227-53-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models, paving the way for new treatments in areas such as inflammation and neurodegeneration.